Cas no 283605-51-6 (methyl [(2-hydroxyethyl)amino](oxo)acetate)
283605-51-6 structure
Product Name:methyl [(2-hydroxyethyl)amino](oxo)acetate
CAS No:283605-51-6
MF:C5H9NO4
MW:147.129261732101
CID:1434294
PubChem ID:13008763
Update Time:2025-04-20
methyl [(2-hydroxyethyl)amino](oxo)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl [(2-hydroxyethyl)amino](oxo)acetate
- acetic acid, 2-[(2-hydroxyethyl)amino]-2-oxo-, methyl ester
- LogP
- DTXSID701252095
- 283605-51-6
- Methyl 2-[(2-hydroxyethyl)amino]-2-oxoacetate
-
- Inchi: 1S/C5H9NO4/c1-10-5(9)4(8)6-2-3-7/h7H,2-3H2,1H3,(H,6,8)
- InChI Key: CVPGDWDYNMSLDZ-UHFFFAOYSA-N
- SMILES: OCCNC(C(=O)OC)=O
Computed Properties
- Exact Mass: 147.05317
- Monoisotopic Mass: 147.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63
methyl [(2-hydroxyethyl)amino](oxo)acetate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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